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Compound of Interest

Compound Name: 1-Bromononane

Cat. No.: B048978 Get Quote

Essential Safety and Handling Guide for 1-
Bromononane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Bromononane (n-Nonyl bromide), ensuring the safety of laboratory personnel and the integrity

of experimental work. The following procedural guidance outlines operational steps for safe

handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromononane is a combustible liquid that can cause skin, eye, and respiratory tract

irritation.[1] It is also very toxic to aquatic life.[2][3][4][5] Inhalation of high concentrations may

lead to central nervous system depression.[1]
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Property Value Source

CAS Number 693-58-3 [2]

Molecular Formula C9H19Br [1][2]

Molecular Weight 207.16 g/mol [1][2]

Appearance
Clear, colorless to golden

liquid
[1][6]

Boiling Point 201 °C [7]

Density 1.084 g/mL at 25 °C [7]

Flash Point 90 °C (194 °F) - closed cup [3][8]

Water Solubility Immiscible [6][7]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Always handle 1-Bromononane in a well-ventilated area.[1] A certified chemical fume hood

is required.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][3]

Skin Protection:

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, Viton®).[2] Always inspect

gloves for integrity before use.[2]
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Use proper glove removal technique to avoid skin contact.[2]

Wear a lab coat or other protective clothing to prevent skin exposure.[1][2]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH-approved respirator with an organic vapor cartridge.[1] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European

Standard EN 149 must be followed.[1]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, and open flames.[1][3]

Take precautionary measures against static discharge.[3]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.[1]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep away from sources of ignition.[1][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[6][7]

Emergency Procedures
In case of skin contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[1] Seek medical attention if

irritation persists.[3]
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1]

If swallowed: Do NOT induce vomiting.[1][2] If the person is conscious and alert, rinse their

mouth and drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1][2]

Spill and Disposal Plan
1. Spill Cleanup:

Evacuate personnel from the spill area.

Remove all sources of ignition.[1][2]

Ventilate the area.

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material such as dry sand, earth, or a commercial

absorbent.[1]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for chemical waste.[1]

Clean the spill area with soap and water.

2. Disposal Plan:

All waste containing 1-Bromononane must be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[3]
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Do not dispose of 1-Bromononane down the drain, as it is very toxic to aquatic life.[2][3][4]

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[2]
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Safe Handling Workflow for 1-Bromononane
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Caption: Logical workflow for the safe handling of 1-Bromononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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